N- and O-doped mesoporous carbons derived from rice grains: efficient metal-free electrocatalysts for hydrazine oxidation†
Chemical Communications Pub Date: 2016-10-17 DOI: 10.1039/C6CC06140K
Abstract
Nitrogen and oxygen co-doped mesoporous carbons that can serve as metal-free electrocatalysts are synthesized via a novel synthetic route using milled rice as a precursor and colloidal silica as a template. The materials efficiently electrocatalyze the hydrazine oxidation reaction with only a small onset potential, while giving a high peak current density and showing good long-term stability.
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